Cas no 10109-53-2 (17β-Hydroxy-17-(1-propynyl)estra-5(10),9(11)-dien-3-one)

• Product name: 17β-Hydroxy-17-(1-propynyl)estra-5(10),9(11)-dien-3-one
• CAS No: 10109-53-2
• MF: C₂₁H₂₆O₂
• MW: 310.429946422577
• CID: 5069581

17β-Hydroxy-17-(1-propynyl)estra-5(10),9(11)-dien-3-one Chemical and Physical Properties

Names and Identifiers

• 17β-Hydroxy-17-(1-propynyl)estra-5(10),9(11)-dien-3-one
• Estra-5(10),9(11)-dien-3-one, 17β-hydroxy-17-(1-propynyl)- (7CI,8CI)
• (8S,13S,14S,17S)-17-Hydroxy-13-methyl-17-(prop-1-yn-1-yl)-4,6,7,8,12,13,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
• Triciribine Impurity 1

• Inchi： 1S/C21H26O2/c1-3-10-21(23)12-9-19-18-6-4-14-13-15(22)5-7-16(14)17(18)8-11-20(19,21)2/h8,18-19,23H,4-7,9,11-13H2,1-2H3/t18-,19+,20+,21+/m1/s1
• InChI Key： NPROWJFXIGETEN-ANULTFPQSA-N
• SMILES： C[C@@]12[C@](O)(C#CC)CC[C@H]1[C@@H]1CCC3CC(CCC=3C1=CC2)=O

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Melting Point: 140 °C
• Boiling Point: 496.8±45.0 °C(Predicted)
• pka: 12.92±0.40(Predicted)

Additional information on 17β-Hydroxy-17-(1-propynyl)estra-5(10),9(11)-dien-3-one

Comprehensive Analysis of 17β-Hydroxy-17-(1-propynyl)estra-5(10),9(11)-dien-3-one (CAS No. 10109-53-2): Properties, Applications, and Research Insights

The compound 17β-Hydroxy-17-(1-propynyl)estra-5(10),9(11)-dien-3-one (CAS No. 10109-53-2) is a steroidal derivative with significant interest in pharmaceutical and biochemical research. Its unique structural features, including the propynyl group and the estra-dien-one backbone, make it a subject of study for potential therapeutic applications. Researchers are particularly intrigued by its steroid-modifying properties, which may influence metabolic pathways and receptor interactions.

In recent years, the demand for steroid-based compounds has surged due to their role in hormone regulation and anti-inflammatory effects. 17β-Hydroxy-17-(1-propynyl)estra-5(10),9(11)-dien-3-one has been explored in preclinical studies for its potential to modulate enzyme activity and cell signaling. Its CAS No. 10109-53-2 is frequently searched in academic databases, reflecting its relevance in drug discovery and endocrinology.

The compound's molecular structure features a 17β-hydroxy group, which is critical for its biological activity. This modification enhances its binding affinity to specific steroid receptors, a topic of high interest in biomedical research. Users often search for "steroid derivatives with propynyl groups" or "estra-dien-one applications," highlighting the need for detailed information on this compound.

From a synthetic perspective, 17β-Hydroxy-17-(1-propynyl)estra-5(10),9(11)-dien-3-one is synthesized through multi-step organic reactions, often involving Grignard reagents or catalytic hydrogenation. Its purity and stability are crucial for research, making analytical techniques like HPLC and NMR essential for characterization. These methods are commonly discussed in forums and publications, aligning with user queries about "steroid synthesis protocols."

Beyond its pharmaceutical potential, this compound is also studied for its biochemical interactions. For instance, its effects on cytochrome P450 enzymes are a hot topic, as these enzymes play a key role in drug metabolism. Researchers and students frequently search for "steroid-enzyme interactions" or "CAS 10109-53-2 mechanisms," underscoring the compound's scientific importance.

In conclusion, 17β-Hydroxy-17-(1-propynyl)estra-5(10),9(11)-dien-3-one (CAS No. 10109-53-2) represents a promising area of study in steroid chemistry and molecular biology. Its structural uniqueness and biological activity make it a valuable candidate for further research, particularly in fields like endocrinology and drug development. As interest in targeted therapies grows, this compound is likely to remain a focal point for scientific inquiry.